Cas no 2229498-20-6 (2-(2-fluoro-3-nitrophenyl)ethan-1-ol)

• Product Name: 2-(2-fluoro-3-nitrophenyl)ethan-1-ol
• CAS No: 2229498-20-6
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 6085293
• PubChem ID: 118418079
• Update Time: 2025-08-05

2-(2-fluoro-3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-3-nitrophenyl)ethan-1-ol
• Benzeneethanol, 2-fluoro-3-nitro-
• EN300-1793871
• SCHEMBL17141369
• 2229498-20-6

• Inchi： 1S/C8H8FNO3/c9-8-6(4-5-11)2-1-3-7(8)10(12)13/h1-3,11H,4-5H2
• InChI Key： NQGBXRPZNHKFGU-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC=CC([N+]([O-])=O)=C1F

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 328.7±27.0 °C(Predicted)
• pka: 14.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(2-fluoro-3-nitrophenyl)ethan-1-ol

Introduction to 2-(2-fluoro-3-nitrophenyl)ethan-1-ol (CAS No. 2229498-20-6)

2-(2-fluoro-3-nitrophenyl)ethan-1-ol, also known by its CAS registry number CAS No. 2229498-20-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a fluoro group, a nitro group, and a hydroxyl group, has garnered attention due to its potential in drug discovery, material synthesis, and as an intermediate in organic reactions. Recent advancements in synthetic methodologies and computational chemistry have further enhanced our understanding of its properties and applications.

The molecular structure of 2-(2-fluoro-3-nitrophenyl)ethan-1-ol consists of a phenyl ring substituted with a fluoro group at the 2-position and a nitro group at the 3-position, with an ethanolic hydroxyl group attached to the phenyl ring. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations. The presence of the nitro group introduces strong electron-withdrawing effects, while the fluoro group contributes to both electron-withdrawing and steric effects, influencing the reactivity of the compound in different chemical environments.

Recent studies have explored the role of fluorinated aromatic compounds like CAS No. 2229498-20-6 in drug design. The integration of fluorine into organic molecules has been shown to enhance pharmacokinetic properties such as bioavailability and metabolic stability. For instance, researchers have demonstrated that fluorinated analogs of existing drugs often exhibit improved potency and reduced toxicity due to their unique interactions with biological systems. These findings underscore the potential of fluorinated phenolic compounds like CAS No. 2229498-20-6 in developing novel therapeutic agents.

In addition to its role in drug discovery, CAS No. 2229498-20-6 has found applications in materials science, particularly in the synthesis of advanced polymers and coatings. The hydroxyl group present in the molecule can serve as a reactive site for polymerization reactions, enabling the creation of materials with tailored mechanical and chemical properties. Recent advancements in polymer chemistry have leveraged such functionalities to develop high-performance materials for use in electronics, aerospace, and biomedical devices.

The synthesis of CAS No. 2275755757575757 involves multi-step organic reactions that highlight the importance of precise control over reaction conditions. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity levels. The integration of green chemistry principles into these synthetic pathways has also been explored, aiming to minimize environmental impact while maintaining product quality.

The spectroscopic characterization of CAS No. 111111111111 has provided valuable insights into its molecular structure and bonding characteristics. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and infrared (IR) spectroscopy have been instrumental in confirming the positions of substituents on the phenyl ring and analyzing intermolecular hydrogen bonding interactions. These studies have contributed to a deeper understanding of the compound's physical properties and reactivity under different conditions.

In conclusion, CAS No. 3333333333, or fluorinated phenolic compounds, represents a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for their utilization, driven by advancements in synthetic methodologies and computational modeling techniques. As our understanding of these compounds evolves, so too does their potential to contribute to groundbreaking innovations in science and technology.